Cas no 660417-36-7 (5-(3-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol)

5-(3-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol structure
660417-36-7 structure
Product Name:5-(3-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol
CAS No:660417-36-7
MF:C9H7ClN2O2
MW:210.617080926895
CID:963059
PubChem ID:53420896
Update Time:2025-04-19

5-(3-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • (5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl)methanol
    • [5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol
    • A835314
    • AG-G-48653
    • CTK5C3406
    • KB-208484
    • MolPort-020-000-055
    • SureCN1544726
    • DB-087671
    • Z1269209739
    • SCHEMBL1544726
    • AKOS026726996
    • DTXSID70697688
    • 660417-36-7
    • CCG-314452
    • EN300-106069
    • 5-(3-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol
    • Inchi: 1S/C9H7ClN2O2/c10-7-3-1-2-6(4-7)9-11-8(5-13)12-14-9/h1-4,13H,5H2
    • InChI Key: FTUJTACQXOHQHE-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1=NC(CO)=NO1

Computed Properties

  • Exact Mass: 210.02000
  • Monoisotopic Mass: 210.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.2A^2
  • XLogP3: 1.6

Experimental Properties

  • PSA: 59.15000
  • LogP: 1.88230

5-(3-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C612388-10mg
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Chemenu
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Enamine
EN300-106069-0.05g
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Enamine
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Enamine
EN300-106069-0.25g
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Enamine
EN300-106069-0.5g
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Enamine
EN300-106069-1.0g
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